Cas no 149432-76-8 (1H-Furo[3,2-e]benzimidazole(9CI))
149432-76-8 structure
Product Name:1H-Furo[3,2-e]benzimidazole(9CI)
CAS No:149432-76-8
MF:C9H6N2O
MW:158.15674161911
CID:100409
PubChem ID:45078075
Update Time:2025-04-18
1H-Furo[3,2-e]benzimidazole(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Furo[3,2-e]benzimidazole(9CI)
- 3H-furo[3,2-e]benzimidazole
- 149432-76-8
- DTXSID90663441
- 1H-Benzofuro[4,5-d]imidazole
-
- Inchi: 1S/C9H6N2O/c1-2-8-6(3-4-12-8)9-7(1)10-5-11-9/h1-5H,(H,10,11)
- InChI Key: SMTSNGPUPLUJBB-UHFFFAOYSA-N
- SMILES: O1C=CC2=C1C=CC1=C2N=CN1
Computed Properties
- Exact Mass: 158.04808
- Monoisotopic Mass: 158.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.8A^2
- XLogP3: 1.9
Experimental Properties
- PSA: 41.82
1H-Furo[3,2-e]benzimidazole(9CI) Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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